ethyl 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-[(2-methyl-1-piperidinyl)methyl]-1H-1,2,3-triazole-4-carboxylate

• IUPAC Name: ethyl 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-[(2-methylpiperidin-1-yl)methyl]triazole-4-carboxylate
• InChI: InChI=1S/C14H21N7O3/c1-3-23-14(22)11-10(8-20-7-5-4-6-9(20)2)21(19-16-11)13-12(15)17-24-18-13/h9H,3-8H2,1-2H3,(H2,15,17)
• InChI Key: ZHNXTKAGKUPFNL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(N=N1)C2=NON=C2N)CN3CCCCC3C
• Molecular Formula: C14H21N7O3
• Molecular Weight: 335.36 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves the interaction of ethyl 2-(benzo[d]thazol-2-yl)acetate with arylidinemalononitrile derivatives in ethanol/TEA solution at room temperature, leading to various heterocyclic derivatives. Amino-imino derivatives were also prepared and used to synthesize new pyrido[3,2-e][1,2,4]triaziolo[1,5-c]pyrimidine-5-carboxylate derivatives (Mohamed, 2021). Additionally, ethyl N-(5-phenyl-1,2,4-oxadiazol-3-yl)formimidate has been used as a precursor for the synthesis of 1-substituted 3-amino-1H-1,2,4-triazoles, showcasing a general and efficient synthesis method for related compounds (Shen & Zhang, 2015).

Molecular Structure Analysis

Molecular structure analysis and confirmation for such compounds typically involve spectroscopic methods and possibly X-ray crystallography. For example, novel heterocyclic derivatives have had their molecular structures confirmed using 1H-NMR, 13C-NMR, and MS methods, with further confirmation by X-ray crystallography for select compounds, illustrating the detailed analysis required to elucidate the structure of complex molecules (Szulczyk et al., 2017).

Chemical Reactions and Properties

Compounds like ethyl 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-[(2-methyl-1-piperidinyl)methyl]-1H-1,2,3-triazole-4-carboxylate can undergo various chemical reactions, including cyclization, diazotization, and reactions with electrophilic reagents, leading to the formation of diverse derivatives with different chemical properties. These reactions are central to exploring the chemical space around such molecules for potential applications (Taha & El-Badry, 2010).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and crystalline structure, are critical for understanding their behavior in different environments and potential applications. The study of physical properties often involves thermal analysis and crystallography to determine stability and structural characteristics (Lynch & Mcclenaghan, 2004).